Cas no 5450-31-7 (Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-)

• Product Name: Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• CAS No: 5450-31-7
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 380670
• PubChem ID: 225102
• Update Time: 2025-07-14

Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
• [(5-Chloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid
• (5-Chlor-1(3)H-benzimidazol-2-ylmercapto)-essigsaeure
• (5-chloro-1(3)H-benzimidazol-2-ylmercapto)-acetic acid
• (5-Chloro-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
• < (5-chloro-2-benzimidazolyl)thio> acetic acid
• AC1L5DSG
• AC1Q3QVQ
• NSC14185
• Oprea1_211850
• Oprea1_303652
• STOCK1S-73432
• DTXSID90279809
• SMR000009315
• BRD-K93358464-001-09-5
• NSC 14185
• MLS000072513
• 5450-31-7
• 2-((5-Chloro-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• HMS2307A23
• NSC-14185
• BS-49446
• AKOS004077724
• AKOS000588270
• 2-((5-Chloro-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• HMS1680F09
• AG-690/37071327
• F74312
• 2-((6-Chloro-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• CS-0322944
• CHEMBL1520196
• [(5-chloro-1H-benzimidazol-2-yl)sulfanyl]acetic acid, AldrichCPR
• [(5-chloro-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
• STK017038

• MDL： MFCD01055156
• Inchi： 1S/C9H7ClN2O2S/c10-5-1-2-6-7(3-5)12-9(11-6)15-4-8(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： GBMGBPADBDLEKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(=N2)SCC(=O)O

Computed Properties

• Exact Mass: 241.99200
• Monoisotopic Mass: 241.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 504.1°C at 760 mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.733
• PSA: 91.28000
• LogP: 2.39300

Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-

Comprehensive Overview of Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-31-7)

Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-31-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzimidazole core and thioether linkage, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules that exhibit antimicrobial and anti-inflammatory properties.

The 6-chloro-1H-benzimidazol-2-yl moiety in this compound is a critical functional group, often associated with enhanced biological activity. Recent studies have explored its role in modulating enzyme interactions, making it a candidate for targeted drug design. The thio (-S-) linkage further enhances its reactivity, enabling it to participate in diverse biochemical pathways. This dual functionality makes Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- a versatile intermediate in synthetic chemistry.

In the context of current trends, the demand for benzimidazole derivatives has surged due to their applications in treating parasitic infections and chronic diseases. A frequently searched question in academic circles is: "How does the chloro-substitution on the benzimidazole ring influence bioactivity?" This compound provides a compelling case study, as the 6-chloro substitution is known to improve metabolic stability and binding affinity to target proteins. Such insights are invaluable for researchers optimizing drug candidates.

Another hot topic is the compound's potential role in green chemistry. With growing emphasis on sustainable synthesis, scientists are investigating eco-friendly methods to produce Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-. Questions like "What are the solvent-free routes for synthesizing benzimidazole-thioether derivatives?" reflect this shift. Innovations in catalysis and microwave-assisted synthesis are being explored to reduce environmental impact while maintaining high yields.

From a technical standpoint, the compound's CAS No. 5450-31-7 serves as a unique identifier, ensuring precise communication across global databases. Its molecular formula, C₉H₇ClN₂O₂S, highlights the integration of heteroatoms (nitrogen, sulfur, and oxygen), which contribute to its diverse reactivity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The pharmaceutical industry's focus on personalized medicine has further elevated the relevance of this compound. Its scaffold is being tailored to develop selective inhibitors for enzymes like kinases and proteases, which are implicated in cancer and autoimmune disorders. Searches for "benzimidazole-based kinase inhibitors" or "thioether-linked drug delivery systems" underscore this trend. The compound's adaptability makes it a cornerstone in these cutting-edge applications.

In summary, Acetic acid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]- (CAS No. 5450-31-7) represents a fusion of structural ingenuity and functional versatility. Its alignment with contemporary research priorities—ranging from drug discovery to sustainable synthesis—ensures its continued prominence in scientific discourse. As exploration of heterocyclic compounds expands, this molecule will undoubtedly remain at the forefront of innovation.